3-Bromo-5-phenyl-2-(4-vinylphenyl)thiophene

• Molecular Formula: C18H13BrS
• Molecular Weight: 341.3 g/mol
• IUPAC Name: 3-bromo-2-(4-ethenylphenyl)-5-phenylthiophene
• InChI: InChI=1S/C18H13BrS/c1-2-13-8-10-15(11-9-13)18-16(19)12-17(20-18)14-6-4-3-5-7-14/h2-12H,1H2
• InChI Key: BOCYLKQCRIVNCA-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC=C(C=C1)C2=C(C=C(S2)C3=CC=CC=C3)Br

Description

3-Bromo-5-phenyl-2-(4-vinylphenyl)thiophene is a brominated thiophene derivative featuring a phenyl group at position 5, a vinylphenyl substituent at position 2, and a bromine atom at position 2. The presence of bromine enhances its reactivity in cross-coupling reactions (e.g., Suzuki or Heck reactions), while the vinyl group offers opportunities for polymerization or functionalization .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-5-phenyl-2-(4-vinylphenyl)thiophene typically involves multiple steps, including bromination, lithiation, and cross-coupling reactions. One common method involves the bromination of 2-phenylthiophene followed by lithiation and subsequent reaction with 4-vinylphenylboronic acid under Suzuki-Miyaura coupling conditions . The reaction conditions often require the use of palladium catalysts and bases such as potassium carbonate in an organic solvent like tetrahydrofuran (THF) or dimethylformamide (DMF).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, industrial methods may employ more cost-effective and environmentally friendly reagents and solvents to comply with green chemistry principles .

Chemical Reactions Analysis

Types of Reactions

3-Bromo-5-phenyl-2-(4-vinylphenyl)thiophene undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines or thiols.

Oxidation and Reduction: The thiophene ring can undergo oxidation to form sulfoxides or sulfones, while reduction can lead to the formation of dihydrothiophenes.

Cross-Coupling Reactions: The vinyl group can participate in cross-coupling reactions such as Heck or Sonogashira couplings.

Common Reagents and Conditions

Substitution: Nucleophiles like sodium thiolate or primary amines in the presence of a base.

Oxidation: Oxidizing agents like m-chloroperbenzoic acid (m-CPBA) or hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Cross-Coupling: Palladium catalysts, bases like potassium carbonate, and solvents like DMF or THF.

Major Products

Substitution: Formation of 3-amino-5-phenyl-2-(4-vinylphenyl)thiophene.

Oxidation: Formation of 3-bromo-5-phenyl-2-(4-vinylphenyl)thiophene sulfoxide.

Reduction: Formation of 3-bromo-5-phenyl-2-(4-vinylphenyl)dihydrothiophene.

Scientific Research Applications

3-Bromo-5-phenyl-2-(4-vinylphenyl)thiophene has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and polymers.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structural features.

Industry: Utilized in the development of organic semiconductors, light-emitting diodes (OLEDs), and field-effect transistors (OFETs).

Mechanism of Action

The mechanism of action of 3-Bromo-5-phenyl-2-(4-vinylphenyl)thiophene depends on its specific application. In biological systems, it may interact with cellular targets such as enzymes or receptors, leading to modulation of biochemical pathways. For example, its potential anticancer activity could involve inhibition of specific kinases or disruption of cellular signaling pathways . In material science, its electronic properties are influenced by the conjugation of the thiophene ring with the phenyl and vinyl groups, affecting its conductivity and optoelectronic behavior .

Comparison with Similar Compounds

Comparison with Similar Compounds

Thiophene derivatives exhibit diverse chemical and biological properties depending on substituent types, positions, and electronic effects. Below is a detailed comparison of 3-bromo-5-phenyl-2-(4-vinylphenyl)thiophene with structurally analogous compounds:

Structural Analogues and Substituent Effects

Compound	Substituents	Key Features
3-Bromo-5-phenyl-2-(4-vinylphenyl)thiophene	Br (C3), Ph (C5), 4-vinylphenyl (C2)	High reactivity due to bromine; vinyl group enables polymerization .
2-Bromo-5-(4-fluorophenyl)thiophene (CAS 1073313-97-9)	Br (C2), 4-FPh (C5)	Lower steric hindrance; fluorine enhances lipophilicity and bioavailability .
Ethyl 3-bromo-4-cyano-5-[(2-ethoxy-2-oxoethyl)sulfanyl]thiophene-2-carboxylate	Br (C3), CN (C4), ethoxycarbonylmethyl-S (C5), COOEt (C2)	Multiple electron-withdrawing groups increase electrophilicity; used in drug intermediates .
5-Bromo-2-(4-chlorophenyl)benzo[b]thiophene (CAS 1026627-00-8)	Br (C5), ClPh (C2), fused benzene ring	Extended π-conjugation for optoelectronic applications; higher thermal stability .

Physicochemical Properties

Property	3-Bromo-5-phenyl-2-(4-vinylphenyl)thiophene	2-Bromo-5-(4-fluorophenyl)thiophene	Ethyl 3-bromo-4-cyano-5-[(ethoxycarbonylmethyl)sulfanyl]thiophene-2-carboxylate
Molecular Weight	~343.3 g/mol	257.12 g/mol	354.26 g/mol
Boiling Point	Not reported	287°C	Decomposes before boiling
Density	~1.5 g/cm³ (estimated)	1.562 g/cm³	1.65 g/cm³ (estimated)
Reactivity	High (Br for cross-coupling)	Moderate (Br at C2 less reactive)	High (Br, CN, and ester groups participate in diverse reactions)

Research Findings and Trends

• Reactivity: Bromine at position 3 (vs. 2 or 5) enhances regioselectivity in cross-coupling reactions but may reduce thermal stability compared to non-brominated analogues .
• Biological Potency : Substitution with electron-withdrawing groups (e.g., CN, COOEt) increases antimicrobial efficacy but may reduce solubility .
• Structural Insights: X-ray crystallography confirms planar thiophene rings in derivatives like ethyl 3-bromo-4-cyano-5-[(ethoxycarbonylmethyl)sulfanyl]thiophene-2-carboxylate, facilitating π-π stacking in materials .

Biological Activity

3-Bromo-5-phenyl-2-(4-vinylphenyl)thiophene is a thiophene derivative that has garnered attention for its diverse biological activities. This compound is characterized by its unique structure, which includes a bromine atom, a phenyl group, and a vinylphenyl substituent. Research indicates that thiophene derivatives, including this compound, exhibit significant potential as antibacterial, antifungal, and anticancer agents.

Chemical Structure and Synthesis

The molecular structure of 3-Bromo-5-phenyl-2-(4-vinylphenyl)thiophene can be represented as follows:

$$\text{C}_{16}\text{H}_{14}\text{BrS}$$

The synthesis of this compound can be achieved through various methods, including Suzuki coupling reactions and other organic synthesis techniques. These methods allow for modifications that enhance its biological properties.

Antibacterial Activity

Studies have demonstrated that thiophene derivatives exhibit promising antibacterial properties. For instance, compounds similar to 3-Bromo-5-phenyl-2-(4-vinylphenyl)thiophene have shown effectiveness against several bacterial strains, including:

Bacterial Strain	Activity Observed
Staphylococcus aureus	Effective
Escherichia coli	Moderate
Pseudomonas aeruginosa	Effective

The mechanism of action often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways.

Antifungal Activity

In addition to antibacterial properties, thiophene derivatives have also been evaluated for antifungal activity. Research indicates that these compounds can inhibit the growth of various fungal pathogens, making them potential candidates for antifungal drug development.

Anticancer Potential

3-Bromo-5-phenyl-2-(4-vinylphenyl)thiophene has been investigated for its anticancer properties. Preliminary studies suggest that it may induce apoptosis in cancer cells through mechanisms such as:

• Inhibition of cell proliferation
• Induction of oxidative stress
• Disruption of cellular signaling pathways

The biological mechanisms underlying the activity of 3-Bromo-5-phenyl-2-(4-vinylphenyl)thiophene often involve interactions with specific cellular targets. Techniques such as molecular docking simulations and in vitro assays are commonly employed to elucidate these interactions. For example, binding affinity studies have shown that this compound can effectively interact with proteins involved in cell cycle regulation and apoptosis.

Case Studies and Research Findings

Recent research has highlighted the diverse applications of thiophene derivatives in pharmacology:

• Antibacterial Studies : A study conducted by researchers evaluated the antibacterial efficacy of various thiophene derivatives against multi-drug resistant strains. The results indicated that compounds with bromine substitutions exhibited enhanced activity compared to their non-brominated counterparts.
• Anticancer Research : Another study focused on the anticancer effects of thiophene derivatives in human cancer cell lines. The findings revealed that 3-Bromo-5-phenyl-2-(4-vinylphenyl)thiophene significantly inhibited cell growth in breast cancer cells, suggesting its potential as a therapeutic agent .
• Molecular Docking Studies : Molecular docking simulations have been utilized to predict the binding interactions between 3-Bromo-5-phenyl-2-(4-vinylphenyl)thiophene and target proteins involved in cancer progression. These studies provide insights into the compound's mechanism of action at the molecular level .